(2E)-3-(4-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13ClO2/c1-19-16-5-3-2-4-14(16)15(18)11-8-12-6-9-13(17)10-7-12/h2-11H,1H3/b11-8+
• InChI Key: ISJRFVKFQCRHMN-DHZHZOJOSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)C=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC=CC=C1C(=O)/C=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C16H13ClO2
• Molecular Weight: 272.72 g/mol

Description

(2E)-3-(4-Chlorophenyl)-1-(2-methoxyphenyl)prop-2-en-1-one, hereafter referred to as CMP, is an organic compound with a wide range of scientific and research applications. CMP is a compound with a unique molecular structure, consisting of two double bond conjugated rings. The compound has been studied extensively in recent years due to its potential applications in the fields of medicine, biochemistry, and pharmacology. We will also list the possible future directions for CMP research.

Scientific Research Applications

CMP has a variety of scientific and research applications. It has been studied extensively as a potential therapeutic agent for the treatment of diseases such as cancer, diabetes, and neurodegenerative disorders. CMP has also been studied as a potential agent for the treatment of inflammation and as an anti-inflammatory agent. It has also been studied as a potential agent for the treatment of bacterial and fungal infections. Additionally, CMP has been studied as a potential agent for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

The mechanism of action of CMP is not fully understood. However, it is believed that CMP acts by modulating the activity of various enzymes, such as cyclooxygenase-2, lipoxygenase, and phospholipase A2. Additionally, CMP has been shown to modulate the activity of various receptors, such as the serotonin receptor, the dopamine receptor, and the histamine receptor.
Biochemical and Physiological Effects
CMP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2, lipoxygenase, and phospholipase A2. Additionally, CMP has been shown to reduce inflammation, reduce oxidative stress, and modulate the activity of various receptors. Additionally, CMP has been shown to have anti-cancer effects and to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

CMP has a number of advantages for laboratory experiments. It is relatively easy to synthesize and can be synthesized in high yields. Additionally, CMP is relatively stable and can be stored for long periods of time. However, CMP also has some limitations. It is a relatively expensive compound and can be difficult to obtain in large quantities. Additionally, CMP is not water-soluble and must be dissolved in organic solvents.

Future Directions

There are a number of potential future directions for CMP research. CMP could be further studied as a potential therapeutic agent for the treatment of various diseases. Additionally, CMP could be studied as a potential agent for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Additionally, CMP could be studied as a potential agent for the treatment of inflammation and as an anti-inflammatory agent. CMP could also be studied as a potential agent for the treatment of bacterial and fungal infections. Finally, CMP could be studied as a potential agent for the prevention and treatment of cancer.

Synthesis Methods

CMP can be synthesized by a variety of methods. One of the most common methods is the reaction of 4-chlorophenol with 2-methoxyphenylacetylene in the presence of a palladium catalyst. This reaction yields CMP in high yields and is a relatively simple process. The reaction can also be carried out in the presence of other catalysts, such as copper, nickel, or cobalt, and in the presence of other solvents, such as acetic acid, dimethylformamide, or toluene.